N-methyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-phenylacetamide

• IUPAC Name: N-methyl-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C14H14F3N3O/c1-10-8-12(14(15,16)17)18-20(10)9-13(21)19(2)11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key: CQSTUQBSUVBJIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)N(C)C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C14H14F3N3O
• Molecular Weight: 297.28 g/mol
• Solubility: >44.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-methyl-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-phenylacetamide, commonly known as MTPA, is a chemical compound that has been widely used in scientific research. It is a pyrazole-based compound that has been synthesized using various methods. MTPA has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of MTPA is not fully understood. However, it is believed to act on various targets in the body such as cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. MTPA has been shown to inhibit the activity of COX enzymes, leading to a decrease in the production of prostaglandins. This results in its anti-inflammatory, analgesic, and antipyretic effects. MTPA has also been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
MTPA has been shown to have various biochemical and physiological effects on the body. It has been shown to decrease the production of prostaglandins, which are involved in inflammation, pain, and fever. MTPA has also been shown to inhibit the growth and proliferation of cancer cells. It has been shown to induce apoptosis, which is the programmed cell death of cancer cells. MTPA has also been shown to have neuroprotective effects, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

MTPA has several advantages for use in laboratory experiments. It is a well-studied compound with a known mechanism of action. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, which may be useful in various experiments. MTPA has also been shown to inhibit the growth and proliferation of cancer cells, which may be useful in cancer research. However, MTPA also has some limitations. It may have side effects, and its efficacy may vary depending on the type of experiment and the conditions used.

Future Directions

There are several future directions for the study of MTPA. One direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other types of cancer. Additionally, further research is needed to determine the optimal conditions for the use of MTPA in laboratory experiments. Finally, more studies are needed to determine the safety and efficacy of MTPA in humans.
Conclusion:
In conclusion, MTPA is a pyrazole-based compound that has been widely used in scientific research. It has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments. MTPA has several advantages for use in laboratory experiments, but also has some limitations. There are several future directions for the study of MTPA, including its potential use in the treatment of neurological disorders and other types of cancer.

Synthesis Methods

MTPA can be synthesized using various methods. One of the most common methods is the reaction of 5-methyl-3-(trifluoromethyl)-1H-pyrazole with N-methyl-N-phenylacetamide. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

MTPA has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, analgesic, and antipyretic effects. MTPA has also been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells and induce apoptosis. MTPA has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.